Cas no 35690-67-6 (3-Methyl-3,4-dihydro-2H-isoquinolin-1-one)

• Product Name: 3-Methyl-3,4-dihydro-2H-isoquinolin-1-one
• CAS No: 35690-67-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1111421
• PubChem ID: 2826771
• Update Time: 2025-04-20

3-Methyl-3,4-dihydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-3-methyl-1(2H)-Isoquinolinone
• 3-methyl-3,4-dihydro-2H-isoquinolin-1-one
• 3,4-dihydro-3-methylisoquinolin-1-(2H)-one
• 3-Methyl-3,4-dihydro-2H-isochinolin-1-on
• AC1MCVY8
• FT-0680203
• HMS2301J17
• SureCN6448571
• MC 259835
• G59200
• DTXSID30385110
• 3-methyl-3,4-dihydroisoquinolin-1(2H)-one
• MLS000104367
• 3-methyl-3,4-dihydro-1-isoquinolone
• AKOS013604439
• SCHEMBL11742766
• DB-151063
• 1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-
• Z1218937049
• SMR000054302
• CHEMBL1438811
• SCHEMBL6448571
• A822940
• EN300-133887
• 3-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 35690-67-6
• 3-Methyl-3,4-dihydro-2H-isoquinolin-1-one

• Inchi： 1S/C10H11NO/c1-7-6-8-4-2-3-5-9(8)10(12)11-7/h2-5,7H,6H2,1H3,(H,11,12)
• InChI Key： BWWCBNZSMWMIKH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC(C)N1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives